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Compound of Interest

Compound Name: I-BET567

Cat. No.: B10829594

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of the pan-BET inhibitor, I-BET567, using Dimethyl Sulfoxide (DMSO) as the
solvent. Adherence to this protocol is crucial for ensuring the stability, and consistent
performance of the compound in downstream experimental assays.

I-BET567: Key Properties

Proper stock solution preparation begins with understanding the physicochemical properties of
the compound. The following table summarizes essential data for I-BET567.

Property Value Source
Molecular Formula C17H18CINsO2 [1]
Molecular Weight 359.81 g/mol [1112][3]
Appearance White to off-white solid [2]
Solubility in DMSO 100 mg/mL [2][41[5]
Molar Equivalent 277.92 mM at 100 mg/mL [2][41[5]
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Experimental Protocol: Preparing a 10 mM I-BET567
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of I-BET567 in DMSO, a
common concentration for laboratory use.

Materials:

e I-BET567 powder (purity >98%)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
o Calibrated analytical balance

 Sterile microcentrifuge tubes or amber glass vials

o Pipettes and sterile, filtered pipette tips

o Vortex mixer

¢ Ultrasonic bath (optional, but recommended)[4]

Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves.

o Handle I-BET567 powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation.

o Consult the Safety Data Sheet (SDS) for I-BET567 and DMSO before handling.
Procedure:
¢ Determine the Required Mass:

o Use the following formula to calculate the mass of I-BET567 powder needed: Mass (mg) =
Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x 1000
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o Example for 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 359.81 g/mol
x 1000 = 3.5981 mg

e Weighing the Compound:

o Carefully weigh out the calculated mass (e.g., 3.60 mg) of I-BET567 powder using an
analytical balance.

o Place the weighed powder directly into a sterile microcentrifuge tube or vial.
e Dissolution in DMSO:

o Add the desired volume of DMSO (e.g., 1 mL for a 10 mM solution) to the tube containing
the I-BET567 powder. It is recommended to use newly opened DMSO, as hygroscopic
(water-absorbed) DMSO can negatively impact solubility.[2]

o Tightly cap the tube.
e Ensuring Complete Solubilization:
o Vortex the solution vigorously for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the solution in an ultrasonic bath for 5-10 minutes.[4] Gentle
warming to 37°C can also aid dissolution.[4] The final solution should be clear.

Stock Solution Storage and Handling:

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile tubes.[5]

e Storage Temperature:
o For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

o For short-term storage (up to 1 month), store at -20°C.[2]
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 Light Protection: I-BET567 should be protected from light.[2][4] Store aliquots in an opaque
container or a dark freezer.

o Usage: When ready to use, thaw a single aliquot at room temperature. Once thawed, use it
for your experiment and discard any unused portion of that aliquot to ensure experimental

consistency.

Workflow Visualization

The following diagram illustrates the key steps in the preparation and storage of the I-BET567
stock solution.
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Caption: Workflow for preparing an I-BET567 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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